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methanesulfonate

CAS No.: 162358-06-7

Cat. No.: B122396

Get Quote

Chemical Reactivity, Synthetic Utility, and Biological
Implications
Executive Summary
4-Octylphenethyl methanesulfonate (OPMS) (CAS: 162358-06-7) is a specialized chemical

intermediate and electrophilic alkylating agent.[1][2] Unlike direct-acting pharmacological

ligands, its "mechanism of action" is defined by its chemical reactivity profile. It serves as a

critical synthon in the synthesis of sphingosine-1-phosphate (S1P) receptor modulators, most

notably Fingolimod (FTY720).

This guide analyzes OPMS through three lenses relevant to drug development:

Chemical MoA: Nucleophilic substitution (

) for installing lipophilic pharmacophores.

Biological Context: Structural mimicry of the sphingosine lipid tail.[1]
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Toxicological Mechanism: Genotoxic potential via DNA alkylation (a critical quality attribute in

API manufacturing).[3]

Part 1: Molecular Architecture & Chemical Mechanism of
Action
The functional utility of OPMS is derived from its bipartite structure: a lipophilic anchor (4-

octylphenethyl group) and a reactive leaving group (methanesulfonate/mesylate).

1. The Electrophilic Engine (

Reactivity)
The methanesulfonate moiety (

) is a highly stable leaving group due to resonance delocalization of the negative charge on the
oxygen atoms. This makes the adjacent carbon (on the ethyl chain) highly electrophilic.

Mechanism: OPMS undergoes bimolecular nucleophilic substitution (

).

Target: It reacts efficiently with nucleophiles (amines, thiols, or enolates) to transfer the 4-

octylphenethyl chain.

Significance: In drug design, this reaction installs the "lipid tail" required for a drug to embed

in cell membranes or bind hydrophobic pockets of GPCRs (like S1P receptors).

2. Structural Mimicry
The 4-octylphenethyl chain is a rigidified, aromatic analogue of the natural C18 alkyl chain

found in sphingosine.

Natural Sphingosine: Flexible aliphatic chain.

OPMS-Derived Moiety: Phenyl ring adds rigidity; octyl chain maintains hydrophobicity. This

modification often enhances metabolic stability and potency in the final drug candidate (e.g.,

FTY720).
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Visualization: Chemical Mechanism of Action
The following diagram illustrates the

alkylation pathway and the subsequent biological integration.

Chemical MoA: Nucleophilic Substitution
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Caption: Figure 1. The dual-phase mechanism: Chemical alkylation (SN2) followed by

biological receptor integration of the synthesized lipophilic scaffold.

Part 2: Biological Context & Drug Development
Application
OPMS is principally defined by its role as the key intermediate for Fingolimod (FTY720), the

first oral disease-modifying therapy for Multiple Sclerosis.

The Fingolimod Connection
Fingolimod is a prodrug. It requires phosphorylation by sphingosine kinase 2 to become active

(Fingolimod-phosphate).

Role of OPMS: It provides the hydrophobic tail that anchors the molecule into the S1P

receptor's binding pocket.

Causality: Without the specific 4-octylphenethyl chain provided by OPMS, the drug loses its

affinity for S1P1, S1P3, S1P4, and S1P5 receptors, nullifying its immunosuppressive activity.
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Toxicological Mechanism (Genotoxicity)
For researchers handling OPMS, understanding its toxicology is vital.

Class: Alkylating Agent / Potential Genotoxic Impurity (PGI).[3]

Mechanism: As a methanesulfonate ester, OPMS can directly alkylate DNA bases

(specifically N7-guanine and N3-adenine).

Regulatory Impact: In drug development, residual OPMS in the final API must be controlled

to ppm levels (typically <1.5 µ g/day intake limit per ICH M7 guidelines).

Part 3: Experimental Protocols
Protocol A: Synthesis of Fingolimod Precursor via OPMS
Alkylation
This protocol demonstrates the primary utility of OPMS: installing the lipophilic tail onto a

diethyl acetamidomalonate scaffold.

Reagents:

Diethyl acetamidomalonate (Nucleophile)

4-Octylphenethyl methanesulfonate (OPMS)

Sodium ethoxide (NaOEt) or Sodium hydride (NaH) (Base)

Ethanol (anhydrous)

Step-by-Step Workflow:

Enolate Formation:

Dissolve diethyl acetamidomalonate (1.0 eq) in anhydrous ethanol under

atmosphere.

Add NaOEt (1.1 eq) slowly at 0°C. Stir for 30 mins to generate the carbanion

(nucleophile).
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Alkylation (The MoA Step):

Add OPMS (1.0 eq) dropwise to the reaction mixture.

Rationale: Slow addition prevents side reactions. The mesylate group on OPMS is

displaced by the malonate carbanion.

Reflux:

Heat to reflux (78°C) for 4-6 hours.

Monitoring: Monitor consumption of OPMS via TLC (Hexane:EtOAc 4:1). The spot for

OPMS (

) should disappear.

Workup:

Cool to RT. Neutralize with dilute HCl.

Extract with Ethyl Acetate. Wash organic layer with brine.

Evaporate solvent to yield the intermediate: Diethyl 2-acetamido-2-(4-

octylphenethyl)malonate.

Protocol B: Trace Analysis of OPMS (Impurity Control)
Due to its genotoxic potential, detecting residual OPMS is a critical release test.

Method: HPLC-UV with Derivatization (or LC-MS/MS for higher sensitivity). System: Agilent

1290 Infinity II or equivalent.
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Parameter Setting

Column
C18 Reverse Phase (e.g., Zorbax Eclipse Plus,

100mm x 2.1mm, 1.8µm)

Mobile Phase A 0.1% Formic Acid in Water

Mobile Phase B Acetonitrile

Gradient
50% B to 95% B over 10 min (Lipophilic nature

requires high organic content)

Flow Rate 0.4 mL/min

Detection
UV @ 220 nm (Phenyl ring absorption) or MS

(ESI+)

Target Limit < 10 ppm relative to API

Part 4: Data Summary & Comparative Analysis
The following table contextualizes OPMS against other common alkylating agents used in

medicinal chemistry.
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Alkylating
Agent

Leaving Group
Reactivity (

)
Stability

Specific
Application

OPMS
Methanesulfonat

e
High

Moderate

(Hydrolyzes in

water)

Fingolimod

Synthesis;

Introduction of

octylphenethyl

tail.

Octyl Bromide Bromide Moderate High

General

introduction of

octyl chains (less

reactive than

mesylates).

Methyl

Methanesulfonat

e (MMS)

Methanesulfonat

e
Very High Low

DNA Methylation

(Research tool

for mutagenesis);

Not for drug

synthesis.

Tosylates
p-

Toluenesulfonate
High High

Similar to OPMS

but adds a larger

leaving group

mass.

Visualization: Impurity Control Workflow
This diagram outlines the logic for handling OPMS as a Genotoxic Impurity (PGI) in a

pharmaceutical pipeline.
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Caption: Figure 2. Control strategy for OPMS as a Potential Genotoxic Impurity (PGI) according

to ICH M7 guidelines.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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